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MS6105 as a Chemical Probe: A Technical Guide
Introduction

MS6105 is a first-in-class chemical probe designed as a proteolysis-targeting chimera

(PROTAC) that potently and selectively induces the degradation of lactate dehydrogenase A

(LDHA) and lactate dehydrogenase B (LDHB).[1][2][3] As a key enzyme in glycolysis, LDH is

frequently overexpressed in various cancers and is crucial for tumor growth and maintenance,

making it a significant therapeutic target.[3][4] MS6105 serves as an invaluable tool for

researchers to investigate the pathophysiological functions of LDH in vitro and in vivo,

particularly in the context of cancer metabolism and drug development.[3][5] This guide details

the core principles, mechanism of action, quantitative data, and key experimental protocols for

utilizing MS6105.

Core Principles and Mechanism of Action

MS6105 is a bifunctional molecule consisting of three key components: a ligand that binds to

the target protein (LDH), a ligand that recruits an E3 ubiquitin ligase (in this case, Von Hippel-

Lindau or VHL), and a linker connecting the two.[6]

The mechanism of action follows the PROTAC-mediated protein degradation pathway:
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Ternary Complex Formation: MS6105 simultaneously binds to an LDH subunit (LDHA or

LDHB) and the VHL E3 ligase, forming a ternary complex (LDH-MS6105-VHL).[5]

Ubiquitination: The formation of this complex brings LDH into close proximity with the E3

ligase machinery. The E3 ligase then facilitates the transfer of ubiquitin molecules from a

ubiquitin-conjugating enzyme (E2) to lysine residues on the surface of the LDH protein. This

process is repeated to form a polyubiquitin chain.

Proteasomal Degradation: The polyubiquitinated LDH is recognized by the 26S proteasome,

a cellular machine responsible for degrading unwanted proteins. The proteasome unfolds

and degrades the LDH protein into small peptides, while MS6105 is released and can

catalyze further rounds of degradation.[1][5][7]

This degradation is dependent on the ubiquitin-proteasome system (UPS).[3][5]
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Caption: Mechanism of MS6105-induced degradation of LDH protein.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12397506/docs?utm_src=pdf-body-img#basic-principles-of-ms6105-as-a-chemical-probe
https://www.benchchem.com/product/b12397506/docs?utm_src=pdf-body#basic-principles-of-ms6105-as-a-chemical-probe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
The efficacy of MS6105 has been quantified through various cellular assays. The data below is

primarily from studies in pancreatic cancer cell lines.

Table 1: Degradation Potency of MS6105

Target
Protein

Cell Line DC₅₀ (nM) Dₘₐₓ (%)
Timepoint
(h)

Citation(s)

LDHA PANC-1 38 93 48 [1][2][6]

LDHB PANC-1 74 86 48 [1][2][6]

DC₅₀: Half-

maximal

degradation

concentration

. Dₘₐₓ:

Maximum

degradation.

Table 2: Anti-proliferative Activity of MS6105

Cell Line GI₅₀ / IC₅₀ (µM) Timepoint (h) Citation(s)

PANC-1 16.1 48 [1][6]

MiaPaca2 12.2 48 [1]

GI₅₀/IC₅₀: Half-

maximal concentration

for growth inhibition.

Table 3: Physicochemical Properties of MS6105
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Property Value Citation(s)

CAS Number 2891709-58-1 [1][6]

Molecular Formula C₆₅H₈₁N₉O₉S₃ [6]

Molecular Weight 1228.6 g/mol [6]

Experimental Protocols
Detailed methodologies for key experiments to characterize the activity of MS6105 are

provided below.

Western Blotting to Confirm Protein Degradation
Objective: To qualitatively and quantitatively assess the degradation of LDHA and LDHB in cells

treated with MS6105.

1. Cell Culture & Treatment
Treat cells with MS6105
(e.g., 0-10 µM, 24-48h)

2. Cell Lysis
Harvest and lyse cells

in RIPA buffer with
protease inhibitors

3. Protein Quantification
Determine protein concentration

(e.g., BCA assay)

4. SDS-PAGE
Separate proteins

by molecular weight

5. Protein Transfer
Transfer proteins to a

PVDF membrane

6. Immunoblotting
Probe with anti-LDHA/B

and loading control antibodies

7. Detection & Analysis
Visualize bands and quantify

relative protein levels

Click to download full resolution via product page

Caption: Experimental workflow for Western Blot analysis.

Methodology:

Cell Treatment: Plate cells (e.g., PANC-1) and allow them to adhere. Treat with varying

concentrations of MS6105 (e.g., 10 nM to 10 µM) and a vehicle control (DMSO) for a

specified time (e.g., 24 or 48 hours).

Lysis: Wash cells with ice-cold PBS and lyse them using radioimmunoprecipitation assay

(RIPA) buffer supplemented with protease and phosphatase inhibitors.[8]

Quantification: Determine the total protein concentration of each lysate using a BCA or

Bradford assay to ensure equal loading.
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Electrophoresis: Denature protein lysates in SDS-PAGE sample buffer. Load equal amounts

of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate by electrophoresis.[9]

Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF)

membrane.

Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or bovine

serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour. Incubate the

membrane with primary antibodies against LDHA, LDHB, and a loading control (e.g.,

GAPDH, β-actin) overnight at 4°C.[8]

Secondary Antibody and Detection: Wash the membrane with TBST and incubate with a

horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room

temperature. Visualize protein bands using an enhanced chemiluminescence (ECL)

substrate and an imaging system.

Analysis: Quantify band intensities using software like ImageJ. Normalize the LDHA/LDHB

band intensity to the loading control to determine the relative protein reduction.

Cellular Thermal Shift Assay (CETSA) for Target
Engagement
Objective: To confirm the direct binding of MS6105 to LDH within intact cells by measuring the

thermal stabilization of the target protein.[10]

1. Cell Treatment
Incubate cells with MS6105
or vehicle control (DMSO)

2. Heating
Heat cell suspensions to a

range of temperatures
(e.g., 40-70°C)

3. Lysis
Lyse cells via

freeze-thaw cycles

4. Separation
Centrifuge to pellet

precipitated/aggregated
proteins

5. Sample Collection
Collect the supernatant

containing soluble proteins

6. Analysis
Analyze soluble LDH levels

via Western Blot or
other detection methods

Click to download full resolution via product page

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Methodology:
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Cell Treatment: Treat intact cells in suspension with a saturating concentration of MS6105 or

vehicle control (DMSO) for 1 hour at 37°C.[11]

Heat Challenge: Aliquot the cell suspensions into PCR tubes. Heat the tubes to a range of

different temperatures (e.g., from 40°C to 70°C in 2-3°C increments) for 3 minutes, followed

by cooling for 3 minutes at room temperature.[11][12]

Lysis: Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid

nitrogen and a heat block.

Separation of Soluble Fraction: Separate the soluble proteins from the precipitated

(denatured) proteins by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C).[10]

Analysis: Collect the supernatant and analyze the amount of soluble LDH remaining at each

temperature using Western Blotting, as described in the protocol above.

Data Interpretation: In the presence of a binding ligand like MS6105, the target protein (LDH)

will be stabilized, leading to less precipitation at higher temperatures. This is observed as a

rightward shift in the melting curve (a plot of soluble protein vs. temperature) for MS6105-

treated samples compared to the control.[13]

Quantitative Proteomics for Selectivity Profiling
Objective: To perform an unbiased, global proteomic analysis to confirm the selectivity of

MS6105 for LDHA and LDHB and identify potential off-targets.[3][5]

1. Cell Treatment
Treat cells with MS6105,

a negative control, & DMSO
(e.g., 24h)

2. Lysis & Digestion
Lyse cells and digest
proteins into peptides

(e.g., with Trypsin)

3. Peptide Labeling (Optional)
Label peptides with isobaric

tags (e.g., TMT, iTRAQ)
for multiplexing

4. LC-MS/MS
Separate and analyze

peptides by liquid
chromatography-tandem

mass spectrometry

5. Data Analysis
Identify and quantify proteins.
Compare abundance across

treatment groups.

Click to download full resolution via product page

Caption: Workflow for quantitative proteomics analysis.

Methodology:
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Sample Preparation: Treat PANC-1 cells in triplicate with MS6105 (e.g., 3 µM), a negative

control compound that does not degrade LDH, and a DMSO vehicle control for 24 hours.[5]

Lysis and Protein Digestion: Harvest and lyse the cells. Quantify the protein and digest equal

amounts from each sample into peptides using an enzyme like trypsin.[14]

Peptide Labeling: For multiplexed analysis, label the peptides from each condition with

isobaric tags (e.g., TMT or iTRAQ). Combine the labeled samples into a single mixture.[15]

For a label-free approach, samples are analyzed individually.

LC-MS/MS Analysis: Analyze the peptide mixture using liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The mass spectrometer will fragment the peptides and measure

the mass-to-charge ratio of the fragments.

Data Analysis: Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to

search the MS/MS spectra against a human protein database to identify peptides and their

corresponding proteins. Quantify the relative abundance of each protein across the different

treatment groups.[15][16]

Interpretation: A highly selective probe will show a significant reduction only in the levels of

its intended targets (LDHA and LDHB) compared to the control treatments. A volcano plot

can be used to visualize proteins that are significantly up- or down-regulated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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